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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the organophosphate compound Carbophenothion,
focusing on its chemical identifiers and established mechanism of action. The information is
structured to serve as a technical resource for professionals in research and development.

Chemical Identifiers

Carbophenothion is a non-systemic insecticide and acaricide known for its long residual
activity.[1] Accurate identification of this compound is critical for research, safety, and regulatory
purposes. The following table summarizes its key chemical identifiers.[2][3][4][5][6][7]
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Identifier Type Data

CAS Number 786-19-6[2][41[5]
S-{[(4-chlorophenyl)sulfanyllmethyl} O,O-diethyl

UPAC Name ph{i(sphorodiff]ioa'[izi?)][S][S;/] " '

Chemical Formula C11H16ClO2PS3[2][3][4][5]

Molecular Weight 342.87 g/mol [1][4]

CCOP(=S)(0OCC)SCSC1=CC=C(C=C1)CI[2][3]
[6]

Canonical SMILES

INChl=1S/C11H16CIO2PS3/c1-3-13-15(16,14-
InChl 4-2)18-9-17-11-7-5-10(12)6-8-11/h5-8H,3-
4,9H2,1-2H3[2][3][5][6]

InChiKey VEDTXTNSFWUXGQ-UHFFFAOYSA-N[2][3][5]

Trithion, Garrathion, Stauffer R-1303, Acarithion,

Common Synonyms )
Carbofenotion[1][2][4][7][8]

EC Number 212-324-1]7]

Mechanism of Action: Acetylcholinesterase
Inhibition

Carbophenothion, like other organophosphate pesticides, exerts its toxic effects primarily
through the inhibition of acetylcholinesterase (AChE).[2][7][9] AChE is a critical enzyme in the
nervous system of insects and mammals, responsible for the hydrolysis of the neurotransmitter

acetylcholine (ACh) into choline and acetic acid. This process terminates the nerve signal at
cholinergic synapses.

By inhibiting AChE, Carbophenothion leads to an accumulation of acetylcholine in the
synaptic cleft. This results in excessive, continuous stimulation of cholinergic receptors, leading
to neurotoxicity and ultimately, the death of the organism.[9]

The following diagram illustrates the signaling pathway at a cholinergic synapse and the
disruptive effect of Carbophenothion.
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Caption: Mechanism of Carbophenothion as an Acetylcholinesterase (AChE) inhibitor.

Experimental Context and Protocols

The characterization and study of Carbophenothion involve various experimental
methodologies. While detailed protocols are specific to individual studies, the foundational
approaches are summarized below.

1. Toxicity Assessment (e.g., LDso Determination)

The acute toxicity of Carbophenothion is typically quantified by determining its median lethal
dose (LDso), the dose required to kill half the members of a tested population.

o Objective: To determine the concentration of Carbophenothion that causes 50% mortality in

a test animal population (e.g., rats).
e General Protocol:

o Animal Model: Wistar or Sprague-Dawley rats are commonly used.
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o Dose Administration: A range of Carbophenothion doses are prepared and administered
to different groups of animals, typically via oral gavage or dermal application.[4]

o Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and
mortality.

o Data Analysis: Mortality data is plotted against the log of the dose. Statistical methods,
such as probit analysis, are used to calculate the LDso value. The oral LDso for female and
male rats has been reported as 10 mg/kg and 30 mg/kg, respectively.[4]

2. Analytical Standardization and Quantification

Carbophenothion is used as an analytical standard for the calibration of analytical instruments
and the quantification of its residues in environmental or biological samples.

o Objective: To accurately identify and quantify Carbophenothion using analytical techniques.
o General Workflow:

o Standard Preparation: A certified reference material of Carbophenothion with a known
purity is dissolved in a suitable solvent to create a stock solution of a precise
concentration.

o Calibration Curve: A series of dilutions are made from the stock solution to create
calibration standards of varying concentrations.

o Instrumentation: Techniques like High-Resolution Gas Chromatography (HRGC) coupled
with detectors such as an Electron-Capture Detector (ECD) or a Flame Photometric
Detector (FPD) are commonly employed.

o Analysis: The calibration standards are injected into the instrument to generate a
calibration curve (response vs. concentration).

o Quantification: The sample containing an unknown amount of Carbophenothion is then
analyzed, and its concentration is determined by interpolating its response from the
calibration curve.
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The following diagram outlines the general workflow for using Carbophenothion as an
analytical standard.

Standard Preparation

Certified Reference
Material (CRM)

Prepare Stock
Solution

Create Serial
Dilutions

Calibration Standards

Instrumentdl Analysis (GC-FPD/ECD)

Environmental/

Inject Standards Biological Sample

Generate
Calibration Curve

Inject Unknown
Sample

\

\
\Interpolate

Determine Sample
Concentration

Quantitative Result

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1668428?utm_src=pdf-body
https://www.benchchem.com/product/b1668428?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: General workflow for quantification using an analytical standard of Carbophenothion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Identity and Mechanism of Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668428#carbophenothion-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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